Cas no 56813-19-5 ((6-Methyl-1H-indol-2-yl)methanol)

• Product Name: (6-Methyl-1H-indol-2-yl)methanol
• CAS No: 56813-19-5
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1088608
• PubChem ID: 71720977
• Update Time: 2025-04-23

(6-Methyl-1H-indol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Methyl-1H-indol-2-yl)methanol
• 56813-19-5
• DTXSID90856836
• SCHEMBL25505982
• AT36064

• Inchi： 1S/C10H11NO/c1-7-2-3-8-5-9(6-12)11-10(8)4-7/h2-5,11-12H,6H2,1H3
• InChI Key： QUKZWYNQNVDYEV-UHFFFAOYSA-N
• SMILES： OCC1=CC2C=CC(C)=CC=2N1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on (6-Methyl-1H-indol-2-yl)methanol

Introduction to (6-Methyl-1H-indol-2-yl)methanol (CAS No. 56813-19-5)

Compound (6-Methyl-1H-indol-2-yl)methanol, identified by its CAS number 56813-19-5, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the indole derivatives family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural motif of indole, combined with the methyl and hydroxymethyl substituents, endows this molecule with unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The< strong> (6-Methyl-1H-indol-2-yl)methanol molecule features a benzene ring fused to a pyrrole ring, with a methyl group at the 6-position and a hydroxymethyl group at the 2-position. This specific arrangement contributes to its reactivity and functionality, making it a versatile building block for more complex structures. In recent years, the interest in indole derivatives has surged due to their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents.

One of the most compelling aspects of (6-Methyl-1H-indol-2-yl)methanol is its utility in the synthesis of biologically active compounds. Researchers have leveraged its structural features to develop novel molecules with enhanced therapeutic profiles. For instance, studies have demonstrated its role as a precursor in the preparation of indole-based drugs that exhibit significant activity against certain types of cancer cells. The hydroxymethyl group at the 2-position provides a reactive site for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

In the realm of medicinal chemistry, (6-Methyl-1H-indol-2-yl)methanol has been explored as a scaffold for developing small-molecule inhibitors. Recent advancements in computational chemistry have enabled the rational design of indole derivatives with improved binding affinity and selectivity. By integrating machine learning algorithms with traditional pharmacophore modeling, scientists have been able to predict and optimize the structure of (6-Methyl-1H-indol-2-yl)methanol derivatives for enhanced efficacy. These computational approaches have significantly accelerated the drug discovery process, reducing both time and cost associated with experimental trials.

The pharmacological properties of (6-Methyl-1H-indol-2-yl)methanol have also been investigated in detail. Preclinical studies have revealed its potential as an anti-inflammatory agent, particularly in conditions where oxidative stress plays a significant role. The indole core is known to interact with various biological pathways, including those involving nuclear factor kappa B (NFκB) and mitogen-activated protein kinases (MAPKs). These interactions are crucial for modulating inflammatory responses, making indole derivatives attractive candidates for treating chronic inflammatory diseases.

Moreover, the< strong> (6-Methyl-1H-indol-2-yl)methanol scaffold has shown promise in oncology research. Several indole-based compounds have demonstrated inhibitory effects on enzymes involved in tumor proliferation and survival. The unique electronic properties of the indole ring allow it to engage with biological targets in multiple ways, leading to potent antitumor activity. Researchers are particularly interested in exploring its potential as a chemosensitizer, enhancing the efficacy of conventional chemotherapeutic agents by increasing tumor cell sensitivity to drugs.

The synthesis of (6-Methyl-1H-indol-2-yl)methanol also presents interesting challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step processes that require expensive reagents and harsh conditions. However, recent innovations in green chemistry have led to more sustainable approaches for producing this compound. Catalytic methods using transition metals have been developed to streamline the synthesis while minimizing waste generation. These advancements align with global efforts to promote environmentally friendly chemical processes.

In conclusion, (6-Methyl-1H-indol-2-yl)methanol (CAS No. 56813-19-5) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules with diverse therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an increasingly important role in addressing various medical challenges.